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Compound of Interest

Compound Name: Perfluorohexanoic Acid

Cat. No.: B149306 Get Quote

Perfluorohexanoic acid (PFHxA), a member of the vast family of per- and polyfluoroalkyl

substances (PFAS), is facing increasing regulatory scrutiny worldwide due to its persistence in

the environment and potential risks to human health. This guide provides a comparative

overview of the current regulatory limits for PFHxA in various regions, details the analytical

methods used for its detection, and visualizes the global regulatory framework.

Comparative Regulatory Limits for PFHxA
Regulatory actions on PFHxA vary significantly across the globe, with some jurisdictions

establishing specific limits in different environmental media and consumer products, while

others are still in the process of developing their frameworks. The following table summarizes

the existing quantitative limits for PFHxA.
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Region/Cou
ntry

Matrix Substance
Regulatory
Limit

Legal
Status

Effective
Date

European

Union

Consumer

Products

(textiles,

leather,

clothing, food

contact

materials,

cosmetics)

PFHxA and

its salts

25 µg/kg

(ppb)
Restriction

October 10,

2026[1][2][3]

Consumer

Products

PFHxA-

related

substances

1000 µg/kg

(ppb)
Restriction

October 10,

2026[1][2]

Firefighting

Foams (for

training,

testing, and

public fire

services)

PFHxA and

its salts

25 µg/kg

(ppb)
Ban

April 10,

2026[4]

Firefighting

Foams (for

civil aviation)

PFHxA and

its salts

25 µg/kg

(ppb)
Ban

October 10,

2029[4]

Germany

Soil Leachate

(2:1

water:soil

ratio)

PFHxA 10 µg/L
Legally

Binding
August 2023

United States

Federal

(Proposed)

Hazardous

Constituents
PFHxA Not specified

Proposed

Rule (RCRA)

To be

determined[5]

Michigan
Drinking

Water
PFHxA

400,000 ng/L

(ppt)

Maximum

Contaminant

Level (MCL)

Enforceable
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Various

States

Soil

(Residential)
PFHxA

Varies (e.g.,

32 mg/kg in

some states)

Advisory/Clea

nup Levels
Varies[6]

Soil

(Industrial)
PFHxA

Varies (e.g.,

410 mg/kg in

some states)

Advisory/Clea

nup Levels
Varies[6]

Canada
Drinking

Water

Sum of 25

specified

PFAS

30 ng/L (ppt)
Proposed

Objective

To be

determined[3]

[7]

Australia
Drinking

Water

No specific

guideline for

PFHxA

- - -

Experimental Protocols for PFHxA Analysis
Accurate quantification of PFHxA in various matrices is crucial for regulatory enforcement and

environmental monitoring. Several standardized methods are employed globally, primarily

relying on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

United States Environmental Protection Agency (US EPA) Methods:

EPA Method 533 & 537.1: These methods are designed for the analysis of PFAS, including

PFHxA, in drinking water. They involve solid-phase extraction (SPE) to concentrate the

analytes from a water sample, followed by LC-MS/MS for detection and quantification.[8]

EPA Method 1633: This is a more comprehensive method applicable to a wider range of

matrices, including wastewater, surface water, groundwater, soil, biosolids, sediment, and

tissue. The procedure involves extraction of the sample followed by cleanup using solid-

phase extraction and analysis by LC-MS/MS.[6][9][10]

EPA Method 8327: This method is used for the analysis of PFAS in non-drinking water

samples and also utilizes LC-MS/MS.[4]

European and International Standard Methods:
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For consumer products, several European standards are utilized for PFAS analysis:

CEN/TS 15968:2010: This technical specification is used for the determination of extractable

perfluorinated compounds in textiles.

ISO 23702-1:2023: This standard specifies a method for the determination of selected

perfluoroalkyl substances in leather.[11]

EN 17681-1:2022: This standard provides a method for the analysis of selected per- and

polyfluoroalkyl substances in textiles.[11]

These methods generally involve extracting the PFAS from the solid matrix using a suitable

solvent, followed by cleanup and analysis using LC-MS/MS.

Global PFHxA Regulatory Landscape
The following diagram illustrates the current global regulatory status for PFHxA, highlighting the

regions with established or proposed limits.

Global Regulatory Landscape for PFHxA

European Union
Germany United States Canada Australia

World

European Union

Active Regulation

Germany

Active Regulation

United States

Active & Proposed Regulation

Canada

Proposed Regulation

Australia

Monitoring

Consumer Products
(Textiles, Food Contact, Cosmetics)

Limit: 25 ppb (PFHxA)
1000 ppb (related subs.)

Firefighting Foams
Limit: 25 ppb

Soil Leachate
Limit: 10 µg/L

Federal (Proposed)
Hazardous Constituent

State-Level
(e.g., Michigan - Drinking Water

Various - Soil)

Drinking Water
(Sum of PFAS)

Proposed Limit: 30 ppt
No Specific PFHxA Limit

Click to download full resolution via product page

Caption: Global overview of PFHxA regulatory status.

Experimental Workflow for PFHxA Analysis
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The general workflow for analyzing PFHxA in environmental and consumer product samples is

depicted in the following diagram.

Generalized Workflow for PFHxA Analysis
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Caption: Standard steps for PFHxA sample analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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